10-Benzyl-2,3-dihydroimidazo[2,1-b]quinazolin-5(10H)-one

• CAS RN: 31007-41-7
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol
• IUPAC Name: 10-benzyl-2,3-dihydroimidazo[2,1-b]quinazolin-5-one
• InChI: InChI=1S/C17H15N3O/c21-16-14-8-4-5-9-15(14)20(17-18-10-11-19(16)17)12-13-6-2-1-3-7-13/h1-9H,10-12H2
• InChI Key: OOVVXNJOLXGIBE-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C3=CC=CC=C3N(C2=N1)CC4=CC=CC=C4

Description

10-Benzyl-2,3-dihydroimidazo[2,1-b]quinazolin-5(10H)-one is a useful research compound. Its molecular formula is C17H15N3O and its molecular weight is 277.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 12.7 g. of N-benzylisatoic anhydride, 5.8 g. of 2-methylmercapto-imidazoline and 2 pellets of sodium hydroxide in 200 ml. of dioxane was refluxed for 2 hours. While still hot, the mixture was then filtered through Celite and the filtrate concentrated to about 50 ml. volume. 50 ml. of diethyl ether was added and the crystalline precipitate removed by filtration. The residue was dissolved in methylene chloride, treated with charcoal, filtered through alumina, and the filtrate evaporated. The residue was crystallized from methylene chloride/diethyl ether to obtain the heading compound, m.p. 203°-205°C.